2-chloro-N-{3-[N'-(2-chloroacetyl)hydrazinecarbonyl]-5-nitrophenyl}acetamide

• IUPAC Name: 2-chloro-N-[3-[[(2-chloroacetyl)amino]carbamoyl]-5-nitrophenyl]acetamide
• InChI: InChI=1S/C11H10Cl2N4O5/c12-4-9(18)14-7-1-6(2-8(3-7)17(21)22)11(20)16-15-10(19)5-13/h1-3H,4-5H2,(H,14,18)(H,15,19)(H,16,20)
• InChI Key: RQLDNMUVYZWQLX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1NC(=O)CCl)[N+](=O)[O-])C(=O)NNC(=O)CCl
• Molecular Formula: C11H10Cl2N4O5
• Molecular Weight: 349.12 g/mol

Description

2-chloro-N-{3-[N’-(2-chloroacetyl)hydrazinecarbonyl]-5-nitrophenyl}acetamide, or 2CHNHPAA, is a chemical compound that is widely used in scientific research. It is a member of the class of compounds known as chloroacetylhydrazines, which have a variety of applications in the field of biochemistry. In

Scientific Research Applications

2CHNHPAA is a versatile compound that has a variety of applications in scientific research. It has been used in the synthesis of a variety of compounds, including some that are used in the treatment of cancer. It has also been used to study the effects of certain drugs on the body and to study the mechanisms of action of certain proteins. In addition, 2CHNHPAA has been used as a reagent in the synthesis of other compounds and as a probe for the study of enzyme kinetics.

Mechanism of Action

2CHNHPAA is a potent inhibitor of several enzymes, including cyclooxygenase-2 (COX-2), 5-lipoxygenase (5-LOX), and nitric oxide synthase (NOS). It acts as a competitive inhibitor of these enzymes, meaning that it binds to the active site of the enzyme in place of the substrate and prevents the enzyme from catalyzing the reaction. This inhibition of the enzyme can then lead to a decrease in the production of the product of the reaction, leading to a decrease in the physiological or biochemical effect of the enzyme.
Biochemical and Physiological Effects
The inhibition of the enzymes by 2CHNHPAA has a variety of biochemical and physiological effects. For example, the inhibition of COX-2 can lead to a decrease in the production of prostaglandins, which are important mediators of inflammation. The inhibition of 5-LOX can lead to a decrease in the production of leukotrienes, which are important mediators of allergic reactions. The inhibition of NOS can lead to a decrease in the production of nitric oxide, which is an important mediator of blood vessel relaxation.

Advantages and Limitations for Lab Experiments

The use of 2CHNHPAA in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is a potent inhibitor of several enzymes. This makes it a useful tool for studying the effects of certain drugs on the body or for studying the mechanisms of action of certain proteins. However, there are also some limitations to the use of 2CHNHPAA in laboratory experiments. For example, it is not suitable for use in in vivo experiments due to its potential toxicity.

Future Directions

The potential future directions for 2CHNHPAA are numerous. It could be used in further studies of enzyme kinetics and drug-target interactions, as well as in the development of new drugs and therapeutic agents. Additionally, it could be used to study the effects of certain drugs on the body and to study the mechanisms of action of certain proteins. Finally, it could be used to develop new compounds for the treatment of various diseases.

Synthesis Methods

2CHNHPAA can be synthesized from a variety of starting materials, including 2-chloroacetyl chloride, 5-nitrophenylhydrazine, and acetic anhydride. The synthesis begins with the reaction of 2-chloroacetyl chloride and 5-nitrophenylhydrazine in an aqueous solution of acetic anhydride and sodium carbonate. This reaction produces an intermediate compound, which is then reacted with acetic anhydride to yield 2CHNHPAA.